Cas no 2228162-01-2 (2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropylmethanamine)

• Product Name: 2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropylmethanamine
• CAS No: 2228162-01-2
• MF: C₁₄H₁₇N₃
• MW: 227.304882764816
• CID: 5881745
• PubChem ID: 165619207
• Update Time: 2025-06-27

2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropylmethanamine
• 2228162-01-2
• [2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropyl]methanamine
• EN300-1864057

• Inchi： 1S/C14H17N3/c1-17-14(12-7-11(12)9-15)8-13(16-17)10-5-3-2-4-6-10/h2-6,8,11-12H,7,9,15H2,1H3
• InChI Key： WPLVRQWJFXSAMK-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC(C2C=CC=CC=2)=N1)C1CC1CN

Computed Properties

• Exact Mass: 227.142247555g/mol
• Monoisotopic Mass: 227.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropylmethanamine

2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropylmethanamine: A Promising Compound in Modern Pharmaceutical Research

2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropylmethanamine, with the CAS number 2228162-01-2, represents a structurally unique molecule that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to the class of pyrazole derivatives, which are widely recognized for their diverse pharmacological activities, including antimicrobial, anti-inflammatory, and antitumor properties. The molecular framework of 2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropylmethanamine combines the aromaticity of the pyrazole ring with the cyclopropyl group, creating a scaffold that may offer novel interactions with biological targets.

Recent studies have highlighted the potential of pyrazole derivatives in targeting specific signaling pathways, such as the PI3K/AKT/mTOR pathway, which is implicated in cellular proliferation and survival. The incorporation of the cyclopropyl ring into the molecular structure of 2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropylmethanamine may enhance its metabolic stability and improve its ability to modulate enzyme activity. This structural feature is particularly relevant in the development of targeted therapies for diseases like cancer and neurodegenerative disorders.

One of the key advantages of 2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropylmethanamine is its potential to interact with GPCR (G protein-coupled receptors), a family of receptors involved in numerous physiological processes. The pyrazole ring, with its ability to form hydrogen bonds, may play a critical role in stabilizing receptor-ligand interactions. This property is particularly valuable in the design of selective agonists or antagonists for conditions such as hypertension and chronic inflammation.

Recent advancements in medicinal chemistry have focused on optimizing the synthetic pathways for pyrazole derivatives to improve their pharmacokinetic profiles. The synthesis of 2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropylmethanamine typically involves the coupling of a cyclopropylmethanamine scaffold with a substituted pyrazole ring. This approach allows for the introduction of functional groups that can be tailored to enhance solubility, bioavailability, and target specificity.

Emerging research has also explored the role of pyrazole derivatives in modulating ion channels, which are essential for neuronal signaling and cardiac function. The cyclopropyl group in 2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropylmethanamine may contribute to its ability to interact with voltage-gated sodium channels, making it a potential candidate for the treatment of epilepsy and neuropathic pain. These findings underscore the importance of structural modifications in improving therapeutic outcomes.

Another area of interest is the application of 2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropylmethanamine in the development of antimicrobial agents. The pyrazole ring has been shown to exhibit broad-spectrum antimicrobial activity, and the addition of the cyclopropyl group may further enhance its efficacy against drug-resistant pathogens. This dual functionality makes it a promising lead compound for addressing the growing challenge of antimicrobial resistance.

Recent studies have also investigated the potential of pyrazole derivatives in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of 2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropylmethanamine to cross the blood-brain barrier and interact with neuroinflammatory pathways may position it as a novel therapeutic agent for these conditions. Ongoing research is focused on elucidating the exact mechanisms of action and optimizing its safety profile.

The pharmacological versatility of 2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropylmethanamine is further supported by its potential to modulate cytokine signaling, which plays a central role in immune responses. The cyclopropyl group may contribute to its ability to inhibit pro-inflammatory cytokines, offering therapeutic benefits in autoimmune disorders and inflammatory diseases.

In conclusion, 2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)cyclopropylmethanamine represents a valuable compound in the expanding field of pharmaceutical research. Its unique molecular structure, combined with the properties of pyrazole derivatives, positions it as a potential candidate for the development of novel therapies targeting a wide range of diseases. Continued exploration of its pharmacological mechanisms and optimization of its chemical properties will be critical in translating this compound into effective clinical applications.